Cas no 1361898-56-7 (4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid
• CAS No: 1361898-56-7
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933624
• Update Time: 2025-10-30

4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid

• Inchi： 1S/C10H10BrF2NO2/c1-5-9(10(12)13)6(4-11)2-7(14-5)3-8(15)16/h2,10H,3-4H2,1H3,(H,15,16)
• InChI Key： NRTMYLPCBDRUSA-UHFFFAOYSA-N
• SMILES： BrCC1C=C(CC(=O)O)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid

Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid (CAS No. 1361898-56-7)

4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid (CAS No. 1361898-56-7) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This article provides a comprehensive overview of its chemical structure, synthesis, properties, and recent research developments, highlighting its importance in the field of medicinal chemistry.

The molecular formula of 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid is C₁₂H₁₁BrF₂N₂O₂, and its molecular weight is 309.12 g/mol. The compound features a pyridine ring with a bromomethyl, difluoromethyl, and methyl substituent, along with an acetic acid group. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid typically involves multi-step processes. One common approach is the sequential functionalization of a pyridine derivative. For instance, the bromination of a methyl-substituted pyridine followed by the introduction of the difluoromethyl group and the acetic acid moiety can yield the desired compound. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid exhibits several notable physical and chemical properties. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone, but it has limited solubility in water. These solubility characteristics make it suitable for various chemical reactions and biological assays.

In terms of reactivity, the bromomethyl group in 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid is highly reactive and can undergo nucleophilic substitution reactions. This property makes it a valuable intermediate in the synthesis of more complex molecules, particularly those with specific functional groups or stereochemistry requirements. The difluoromethyl group adds additional reactivity and stability, while the acetic acid moiety provides opportunities for further functionalization through esterification or amide formation.

4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid has gained attention in medicinal chemistry due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including its effects on various enzymes and receptors. For example, research has shown that this compound can inhibit specific kinases involved in cancer cell proliferation, making it a promising candidate for anticancer drug development.

In addition to its anticancer potential, 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid has been investigated for its anti-inflammatory properties. Studies have demonstrated that it can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could be developed into therapeutic agents for treating inflammatory diseases.

The safety profile of 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid is an important consideration in its development as a pharmaceutical agent. Preclinical studies have evaluated its toxicity and pharmacokinetics in animal models. Results indicate that the compound exhibits low toxicity at therapeutic doses and has favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

To further advance the development of 4-(Bromomethyl)-3-(difluoromethyl)-2-methylpyridine-6-acetic acid, ongoing research focuses on optimizing its structure to enhance potency and selectivity while minimizing side effects. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that improve binding affinity to target proteins.

In conclusion, 4-(Bromomethyl)-3-(difluoromethy l-2-methy lpyridi ne-6-aceti cacid (CAS No. 1361898-56-7)) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for drug discovery, particularly in areas such as cancer therapy and inflammation treatment. Continued research into its properties and biological activities will undoubtedly lead to new insights and advancements in medicinal chemistry.